Cas no 914238-21-4 (1-(4-chlorophenyl)methyl-N-cyclohexylpiperidine-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-cyclohexylpiperidine-4-carboxamide
• CAS No: 914238-21-4
• MF: C₁₉H₂₇ClN₂O
• MW: 334.883484125137
• CID: 6400113
• PubChem ID: 3889245
• Update Time: 2025-08-02

1-(4-chlorophenyl)methyl-N-cyclohexylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-N-cyclohexylpiperidine-4-carboxamide
• BDBM50062565
• 914238-21-4
• EN300-26843660
• 1-[(4-chlorophenyl)methyl]-N-cyclohexylpiperidine-4-carboxamide
• AKOS005243315
• Z274636168
• CHEMBL3397613
• 1-(4-chlorobenzyl)-N-cyclohexylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[(4-chlorophenyl)methyl]-N-cyclohexyl-

• Inchi： 1S/C19H27ClN2O/c20-17-8-6-15(7-9-17)14-22-12-10-16(11-13-22)19(23)21-18-4-2-1-3-5-18/h6-9,16,18H,1-5,10-14H2,(H,21,23)
• InChI Key： UWBFWLNQDSLDMW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)CCC(C(NC2CCCCC2)=O)CC1

Computed Properties

• Exact Mass: 334.1811912g/mol
• Monoisotopic Mass: 334.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(4-chlorophenyl)methyl-N-cyclohexylpiperidine-4-carboxamide

Recent Advances in the Study of 1-(4-chlorophenyl)methyl-N-cyclohexylpiperidine-4-carboxamide (CAS: 914238-21-4)

The compound 1-(4-chlorophenyl)methyl-N-cyclohexylpiperidine-4-carboxamide (CAS: 914238-21-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its interaction with specific biological targets. Preliminary findings suggest that this compound exhibits high affinity for certain receptor types, which could explain its observed biological activity. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to study these interactions at the atomic level, providing valuable insights into its binding modes and conformational dynamics.

In terms of pharmacological applications, recent studies have investigated the compound's potential as a modulator of neurological pathways. Several in vitro and in vivo experiments have demonstrated its ability to cross the blood-brain barrier and exert effects on central nervous system targets. These findings have sparked interest in its possible use for treating neurological disorders, though further preclinical and clinical studies are needed to validate these observations.

The synthetic pathways for 1-(4-chlorophenyl)methyl-N-cyclohexylpiperidine-4-carboxamide have also been a focus of recent research. New, more efficient synthetic routes have been developed, offering improved yields and purity profiles. These advancements are crucial for scaling up production and ensuring consistent quality for research and potential therapeutic use.

Safety and toxicity profiles of the compound have been another important research area. Recent toxicological studies have provided preliminary data on its safety margins and potential side effects. While these studies indicate a favorable safety profile at therapeutic doses, comprehensive long-term toxicity studies are still required to fully assess its risk-benefit ratio.

Looking forward, the research community anticipates several directions for future investigation. These include structure-activity relationship studies to optimize its pharmacological properties, formulation development to enhance its bioavailability, and expanded preclinical testing to explore additional therapeutic indications. The growing body of research on this compound suggests it may represent an important addition to the pharmaceutical arsenal, pending successful completion of necessary development stages.